![molecular formula C14H10BrCl4N3O2S B2756007 5-bromo-N-(2,2,2-trichloro-1-(3-(2-chlorophenyl)thioureido)ethyl)furan-2-carboxamide CAS No. 303062-06-8](/img/structure/B2756007.png)
5-bromo-N-(2,2,2-trichloro-1-(3-(2-chlorophenyl)thioureido)ethyl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “5-bromo-N-(2,2,2-trichloro-1-(3-(2-chlorophenyl)thioureido)ethyl)furan-2-carboxamide” is a unique chemical with the linear formula C15H13BrCl3N3O2S . It has a molecular weight of 485.617 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Scientific Research Applications
Synthesis and Characterization
The synthesis of furan-2-carboxamide derivatives, including those with bromo substituents, has been explored to develop compounds with potential bioactive properties. For example, research has demonstrated the synthesis of functionalized N-(4-bromophenyl)furan-2-carboxamides through Suzuki-Miyaura cross-coupling, highlighting their anti-bacterial activities against clinically isolated drug-resistant bacteria. This synthesis approach emphasizes the versatility of furan-2-carboxamide derivatives in generating compounds with significant anti-bacterial efficacy, particularly against NDM-positive bacteria A. baumannii, compared to various commercially available drugs (A. Siddiqa et al., 2022).
Antimicrobial Activity
Another study focused on the antimicrobial evaluation of new furan-2-carboxamide derivatives, including 5-bromofuran-2-carboxamide derivatives. These compounds were synthesized and characterized using spectroscopic techniques, including NMR and mass spectrometry. The antibacterial and antifungal activities of these compounds were investigated, revealing that certain derivatives exhibited moderate to significant activity against specific bacterial and fungal strains, underscoring the potential of furan-2-carboxamide derivatives as antimicrobial agents (K. Sweidan et al., 2021).
Biochemical Interactions and Drug Development
Research into the biochemical interactions and potential drug development applications of furan-2-carboxamide derivatives has also been conducted. Studies have shown that certain derivatives can exhibit strong DNA affinities, indicating their potential use in antiprotozoal therapies. This includes the evaluation of compounds for their in vitro and in vivo activities against Trypanosoma and Plasmodium species, suggesting the possibility of developing new treatments for diseases like malaria and trypanosomiasis based on the structural framework of furan-2-carboxamide derivatives (M. Ismail et al., 2004).
Safety and Hazards
Properties
IUPAC Name |
5-bromo-N-[2,2,2-trichloro-1-[(2-chlorophenyl)carbamothioylamino]ethyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrCl4N3O2S/c15-10-6-5-9(24-10)11(23)21-12(14(17,18)19)22-13(25)20-8-4-2-1-3-7(8)16/h1-6,12H,(H,21,23)(H2,20,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOHLOSLPMQZHDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=S)NC(C(Cl)(Cl)Cl)NC(=O)C2=CC=C(O2)Br)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrCl4N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
506.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
303062-06-8 |
Source
|
Record name | 5-BR-N-(2,2,2-TRICHLORO-1-(((2-CHLOROANILINO)CARBOTHIOYL)AMINO)ETHYL)-2-FURAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.